2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[d]oxazole-6-carboxamide

• IUPAC Name: 2-oxo-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3H-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C16H11N5O5/c22-14(8-3-4-10-11(6-8)25-16(24)19-10)18-7-12-20-13(21-26-12)9-2-1-5-17-15(9)23/h1-6H,7H2,(H,17,23)(H,18,22)(H,19,24)
• InChI Key: OWZFKLBRTAWZCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=CC4=C(C=C3)NC(=O)O4
• Molecular Formula: C16H11N5O5
• Molecular Weight: 353.29 g/mol
• CAS No.: 2034409-59-9

Description

The compound “2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[d]oxazole-6-carboxamide” is a complex organic molecule. It belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds featuring oxadiazole and dihydropyridine units, similar to those in the query compound, have been extensively explored for their potential medicinal applications. For example, derivatives of 1,3,4-oxadiazole and 1,2,4-triazole have shown promising antibacterial and anticancer activities, underscoring the utility of such molecular frameworks in drug design and discovery. The structural versatility of these units allows for the modulation of biological activity, enabling the synthesis of compounds with targeted therapeutic effects (Rahmouni et al., 2016).

Material Science and Chemical Synthesis

The incorporation of oxazole and related heterocyclic units into polymers and materials has been investigated for enhancing thermal stability and mechanical properties. Aromatic polyamides containing oxazole structures, for instance, exhibit high thermal properties and good solubility in organic solvents, making them suitable for advanced material applications (Akutsu et al., 1998). Additionally, the synthesis of spiro-fused oxadiazolines and their conversion to aminooxycarbenes demonstrates the chemical reactivity and potential utility of these structures in organic synthesis and the development of novel chemical methodologies (Couture & Warkentin, 1997).